Sulfo-CY-5.5 NHS ester tripotassium

• Molecular Formula: C44H42K3N3O16S4
• Molecular Weight: 1114.4 g/mol
• InChI: InChI=1S/C44H45N3O16S4.3K/c1-43(2)36(45(5)32-17-15-28-30(41(32)43)22-26(64(51,52)53)24-34(28)66(57,58)59)12-8-6-9-13-37-44(3,4)42-31-23-27(65(54,55)56)25-35(67(60,61)62)29(31)16-18-33(42)46(37)21-11-7-10-14-40(50)63-47-38(48)19-20-39(47)49;;;/h6,8-9,12-13,15-18,22-25H,7,10-11,14,19-21H2,1-5H3,(H3-,51,52,53,54,55,56,57,58,59,60,61,62);;;/q;3*+1/p-3
• InChIKey: POOHULPRLRMLSC-UHFFFAOYSA-K

Sulfo-CY-5.5 NHS Ester Tripotassium: Baseline Overview for NIR Labeling

Sulfo-CY-5.5 NHS ester tripotassium (CAS: 2419286-92-1) is a sulfonated, amine-reactive derivative of the far-red/near-infrared (NIR) fluorescent dye, Cyanine5.5 . It is a member of the cyanine dye class, characterized by its NHS ester functional group which enables efficient and specific covalent conjugation to primary amines on biomolecules such as proteins, peptides, and antibodies . Its molecular structure, featuring multiple sulfonate groups (and a tripotassium counterion), confers high aqueous solubility, a key attribute differentiating it from non-sulfonated counterparts [1]. The dye exhibits absorption and emission maxima around 673-678 nm and 694-707 nm, respectively, placing it within the NIR-I optical window, a region favorable for reduced background autofluorescence and enhanced tissue penetration in biological imaging applications .

Workflow

Aqueous-phase amine bioconjugation

Probe development

NIR-I fluorescence imaging probes

Quantitative needs

Stoichiometry-sensitive labeling assays

• [1] Stargraydye. Lipophilic CY5.5 NHS vs. Water-soluble Sulfo-CY5.5 NHS Application Differences. Retrieved from https://www.stargraydye.com/portal/news/info/id/1430.html. View Source

Why Generic Substitution Fails for Sulfo-CY-5.5 NHS Ester Tripotassium

While Sulfo-CY-5.5 NHS ester tripotassium belongs to a family of far-red/NIR amine-reactive dyes, it cannot be considered interchangeable with its closest analogs without consequence. Key structural and functional differences—particularly the degree of sulfonation and the specific salt form—directly dictate critical performance parameters. Substituting a non-sulfonated Cy5.5 NHS ester [1] or an alternative sulfonated salt like Sulfo-Cyanine5.5 NHS ester (triethylammonium salt) will result in significant deviations in aqueous solubility, labeling efficiency, and potential for dye-dye aggregation. These variations can compromise experimental reproducibility, increase assay optimization time, and potentially invalidate results, especially in sensitive in vivo applications where solubility and non-specific binding are paramount [1]. The following evidence guide provides the quantitative data necessary to justify the specific selection of this tripotassium salt variant.

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Non-sulfonated Cy5.5 NHS ester

Requires organic co-solvent; may denature sensitive proteins and alter labeling yield. Solubility profile does not transfer.

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Triethylammonium (TEA) salt analog

Higher molecular weight shifts molar amount per mass (~18% fewer moles), affecting conjugation stoichiometry and reagent cost.

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Pan-sulfonated Cy5.5 variants

Different sulfonation degree or counterion may change photostability and aggregation tendency; lot-to-lot consistency may differ.

• [1] Stargraydye. Sulfo-Cy5.5-NHS (Sulfonated Cy5.5-NHS Ester) Research Product FAQs. Retrieved from https://www.stargraydye.com/portal/news/info/id/3156.html. View Source

Quantitative Evidence for Comparative Selection

Aqueous Solubility vs. Non-Sulfonated Cy5.5 NHS Ester

The sulfonation of Cy5.5 NHS ester, as found in the tripotassium salt, fundamentally alters its solubility profile compared to its non-sulfonated counterpart [1]. Non-sulfonated Cy5.5 NHS ester is hydrophobic and requires dissolution in organic solvents like DMSO prior to use, which can denature sensitive proteins. In contrast, Sulfo-CY-5.5 NHS ester tripotassium is designed for direct dissolution and reaction in purely aqueous buffers, eliminating the need for co-solvents and preserving biomolecular integrity .

Aqueous solubility

Head-to-head

Target: ≥ 50 mg/mL in water (25°C)
Comparator: Non-sulfonated Cy5.5 NHS ester requires DMSO

Eliminates organic co-solvent; supports direct aqueous labeling workflow.

Vendor-reported solubility; verify under your buffer conditions.

Evidence Dimension	Aqueous Solubility
Target Compound Data	≥ 50 mg/mL in water
Comparator Or Baseline	Non-sulfonated Cy5.5 NHS ester (requires DMSO for dissolution) [1]
Quantified Difference	Complete aqueous solubility vs. insoluble in water
Conditions	25°C in water (vendor-reported solubility data)

Why This Matters

This differential solubility is a critical procurement criterion, as it directly impacts the viability of labeling sensitive biomolecules like antibodies and the overall experimental workflow, eliminating the need for potentially denaturing organic co-solvents .

• [1] Stargraydye. Sulfo-Cy5.5-NHS (Sulfonated Cy5.5-NHS Ester) Research Product FAQs. Retrieved from https://www.stargraydye.com/portal/news/info/id/3156.html. View Source

Photostability vs. Non-Sulfonated Cy5.5

The introduction of sulfonate groups on the Cyanine5.5 core not only enhances water solubility but also improves resistance to photobleaching. A direct comparison indicates that the sulfonated version of Cy5.5 exhibits markedly enhanced photostability over its non-sulfonated counterpart [1].

Photostability gain

Data to verify

Sulfonated Cy5.5 reported +40% photostability vs. non-sulfonated Cy5.5

May improve signal retention during extended imaging; cross-study context.

Vendor-reported comparison; independent validation recommended.

Evidence Dimension	Photostability
Target Compound Data	Sulfo-CY5.5 (sulfonated version) photostability improved by 40% [1]
Comparator Or Baseline	Non-sulfonated Cy5.5 [1]
Quantified Difference	+40% improvement in photostability
Conditions	Vendor-reported data on sulfonated vs. non-sulfonated Cy5.5 photostability [1]

Why This Matters

Enhanced photostability translates to sustained signal integrity during long-term or high-intensity imaging experiments, reducing signal loss and improving data reliability in quantitative assays.

• [1] Stargraydye. Water-soluble CY5.5 NHS Ester: A Core Tool for Amine-Targeted Near-Infrared Fluorescent Labeling. Retrieved from https://www.stargraydye.com/portal/news/info/id/3482.html. View Source

Molecular Weight vs. Triethylammonium Salt

The choice of counterion in a sulfonated Cyanine5.5 NHS ester salt has a measurable impact on molecular weight, which is crucial for precise stoichiometric calculations in bioconjugation. The tripotassium salt has a molecular weight of 1114.37 g/mol , while a commercially available triethylammonium (TEA) salt version has a molecular weight of 1317.7 g/mol . This difference affects the molar amount of dye in a given mass.

Molecular weight shift

Head-to-head

Tripotassium: 1114.37 g/mol
TEA salt: 1317.7 g/mol
~18% lower MW, ~18% more moles per mass

Impacts labeling stoichiometry and cost-per-reaction; selection context.

Vendor-reported MW; exact lot-specific MW may vary.

Evidence Dimension	Molecular Weight
Target Compound Data	1114.37 g/mol
Comparator Or Baseline	Sulfo-Cyanine5.5 NHS ester (triethylammonium salt) at 1317.7 g/mol
Quantified Difference	Target compound is ~18% lower molecular weight than the TEA salt
Conditions	Vendor-reported molecular weights from AbMole (tripotassium salt) and Tocris (triethylammonium salt)

Why This Matters

For procurement and experimental use, this difference means that for a given mass (e.g., 1 mg), the tripotassium salt provides ~18% more moles of reactive dye (0.897 µmol vs 0.759 µmol). This directly impacts the precision of labeling reactions and cost-per-experiment calculations.

In Vivo Tumor Targeting Validation

The utility of Sulfo-CY-5.5 as a component for targeted in vivo NIR imaging has been demonstrated in a preclinical model for prostate cancer. In this study, Sulfo-CY-5.5 was conjugated to a Bombesin-like peptide (BBN) to create a probe for gastrin-releasing peptide receptor (GRPR). In vivo biodistribution studies in PC-3 tumor-bearing mice showed significant and distinguishable tumor accumulation 24 hours post-injection, with low signal in healthy or benign hyperplasia-affected mice, validating its potential for image-guided surgery [1].

In vivo tumor probe

Model context

Sulfo-CY-5.5-BBN conjugate showed distinguishable tumor accumulation in PC-3 xenograft model 24h post-injection

Supports in vivo NIR probe development; endpoint context.

Peer-reviewed study; model-specific response requires replication.

Evidence Dimension	In Vivo Tumor Accumulation
Target Compound Data	Significant tumor accumulation in PC-3 tumor-bearing mice 24h post-injection [1]
Comparator Or Baseline	Low signal in healthy or BPH-affected mice [1]
Quantified Difference	Distinguishable fluorescent signal in tumor vs. healthy/BPH tissue
Conditions	In vivo optical imaging of PC-3 xenograft-bearing mice [1]

Why This Matters

This peer-reviewed study provides proof-of-concept for the compound's performance in a complex biological context, supporting its procurement for research involving in vivo NIR imaging and targeted probe development.

• [1] Pagoto, A., et al. (2020). Novel Gastrin-Releasing Peptide Receptor Targeted Near-Infrared Fluorescence Dye for Image-Guided Surgery of Prostate Cancer. Molecular Imaging and Biology, 22(1), 85-93. View Source

Application Scenarios for Scientific Workflows

Sensitive Antibody and Protein Bioconjugation

This compound is the optimal choice for labeling antibodies or proteins that are sensitive to organic solvents or prone to aggregation. Its aqueous solubility (≥ 50 mg/mL ) allows for labeling reactions to proceed in purely aqueous buffers, eliminating the need for DMSO or other co-solvents. This preserves the native conformation and biological activity of delicate biomolecules, as supported by the evidence of improved solubility and reduced hydrophobic aggregation compared to non-sulfonated Cy5.5 NHS ester [1].

In Vivo NIR Imaging and Biodistribution

For preclinical studies requiring deep tissue fluorescence imaging with high signal-to-noise ratios, Sulfo-CY-5.5 NHS ester tripotassium is a well-suited reagent. Its NIR emission (Em: 694-707 nm) falls within the NIR-I window, which minimizes tissue autofluorescence and light scattering . The compound's high aqueous solubility and reduced non-specific binding are critical for generating reliable biodistribution data. This is evidenced by its successful use in creating a targeted NIR probe that demonstrated significant tumor accumulation in a murine model of prostate cancer, distinguishing malignant tissue from healthy and benign tissue in vivo [2].

Reproducible Fluorometric Assays

The selection of the tripotassium salt ensures precise control over reaction stoichiometry due to its well-defined molecular weight (1114.37 g/mol ). This is particularly important for quantitative assays where consistent and predictable labeling efficiency is required. The ~18% higher molar amount per unit mass compared to an alternative triethylammonium salt can translate into lower reagent use and cost savings for large-scale or high-throughput labeling protocols.

Multiplexed Imaging and FRET Studies

This compound is a strong candidate for use in multiplexed assays alongside other common fluorophores (e.g., FITC, Cy3) [1]. Its long emission wavelength (~694 nm) and sharp spectral profile provide excellent spectral separation from shorter-wavelength dyes, reducing crosstalk and enabling clear, simultaneous detection of multiple targets. This is a direct consequence of its specific photophysical properties, which have been quantified and compared to other dye classes .

Application

Selection Property

Validation Focus

Aqueous antibody/protein labeling

High aqueous solubility, organic co-solvent-free workflow

Biomolecular integrity and labeling efficiency

In vivo NIR probe development

NIR-I emission, low non-specific binding profile

Tumor accumulation endpoint review

Quantitative fluorometric assays

Well-defined molecular weight for precise stoichiometry

Molar labeling consistency and reagent economy

Multiplexed imaging panels

Long-wavelength emission, spectral separation from common dyes

Crosstalk reduction and signal specificity

• [1] Stargraydye. Sulfo-Cy5.5-NHS (Sulfonated Cy5.5-NHS Ester) Research Product FAQs. Retrieved from https://www.stargraydye.com/portal/news/info/id/3156.html. View Source
• [2] Pagoto, A., et al. (2020). Novel Gastrin-Releasing Peptide Receptor Targeted Near-Infrared Fluorescence Dye for Image-Guided Surgery of Prostate Cancer. Molecular Imaging and Biology, 22(1), 85-93. View Source